Cas no 1009526-41-3 (4-(benzenesulfonyl)-3-propyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-(benzenesulfonyl)-3-propyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 1009526-41-3
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 4559079
• Update Time: 2022-09-23

4-(benzenesulfonyl)-3-propyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-3-propyl-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C17H18N2O3S/c1-2-8-16-17(20)18-14-11-6-7-12-15(14)19(16)23(21,22)13-9-4-3-5-10-13/h3-7,9-12,16H,2,8H2,1H3,(H,18,20)
• InChI Key： FIZPLHYTOQQXAD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(S(C2=CC=CC=C2)(=O)=O)C(CCC)C1=O

Computed Properties

• Exact Mass: 330.103814g/mol
• Monoisotopic Mass: 330.103814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 330.4g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Solubility: 7.5 [ug/mL]